Ethyl 6-amino-5,7,7-tricyano-8-(4-pyridinyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Ethyl 6-amino-5,7,7-tricyano-8-(4-pyridinyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
351449-33-7
VCID:
VC0433249
InChI:
InChI=1S/C20H18N6O2/c1-2-28-19(27)26-8-5-14-15(9-21)18(24)20(11-22,12-23)17(16(14)10-26)13-3-6-25-7-4-13/h3-7,16-17H,2,8,10,24H2,1H3/t16-,17+/m0/s1
SMILES:
CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=NC=C3
Molecular Formula:
C20H18N6O2
Molecular Weight:
374.4g/mol
Ethyl 6-amino-5,7,7-tricyano-8-(4-pyridinyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
CAS No.: 351449-33-7
Main Products
VCID: VC0433249
Molecular Formula: C20H18N6O2
Molecular Weight: 374.4g/mol
| CAS No. | 351449-33-7 |
|---|---|
| Product Name | Ethyl 6-amino-5,7,7-tricyano-8-(4-pyridinyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate |
| Molecular Formula | C20H18N6O2 |
| Molecular Weight | 374.4g/mol |
| IUPAC Name | ethyl (8S,8aR)-6-amino-5,7,7-tricyano-8-pyridin-4-yl-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C20H18N6O2/c1-2-28-19(27)26-8-5-14-15(9-21)18(24)20(11-22,12-23)17(16(14)10-26)13-3-6-25-7-4-13/h3-7,16-17H,2,8,10,24H2,1H3/t16-,17+/m0/s1 |
| Standard InChIKey | XFVGFOYOJCWHBZ-DLBZAZTESA-N |
| Isomeric SMILES | CCOC(=O)N1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC=NC=C3 |
| SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=NC=C3 |
| Canonical SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=NC=C3 |
| PubChem Compound | 6552431 |
| Last Modified | Nov 11 2021 |
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